molecular formula C13H8O5S B8382781 2-Carboxyphenoxathiin-10,10-dioxide

2-Carboxyphenoxathiin-10,10-dioxide

Cat. No.: B8382781
M. Wt: 276.27 g/mol
InChI Key: UMXYXYRQHGEFGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Carboxyphenoxathiin-10,10-dioxide is a tricyclic aromatic compound featuring a phenoxathiin core modified with a carboxylic acid group at the 2-position and two sulfonyl groups at the 10-positions. This structure confers unique electronic and steric properties, making it a scaffold of interest in medicinal chemistry and materials science. Its carboxylic acid substituent enhances solubility and provides a reactive site for further derivatization, while the sulfonyl groups stabilize the molecule through electron-withdrawing effects .

Properties

Molecular Formula

C13H8O5S

Molecular Weight

276.27 g/mol

IUPAC Name

10,10-dioxophenoxathiine-2-carboxylic acid

InChI

InChI=1S/C13H8O5S/c14-13(15)8-5-6-10-12(7-8)19(16,17)11-4-2-1-3-9(11)18-10/h1-7H,(H,14,15)

InChI Key

UMXYXYRQHGEFGZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)OC3=C(S2(=O)=O)C=C(C=C3)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

CX157 (3-Fluoro-7-(2,2,2-Trifluoroethoxy)phenoxathiin-10,10-dioxide)

  • Structural Differences : CX157 replaces the 2-carboxy group with a 3-fluoro and 7-(2,2,2-trifluoroethoxy) substituent.
  • Functional Properties: CX157 is a selective monoamine oxidase A (MAO-A) inhibitor developed for major depressive disorder (MDD). Unlike 2-carboxyphenoxathiin-10,10-dioxide, which lacks direct MAO-A inhibition data, CX157’s trifluoroethoxy group enhances lipophilicity and blood-brain barrier penetration, critical for central nervous system activity .
  • Applications: Focused on neuropsychopharmacology, whereas 2-carboxyphenoxathiin-10,10-dioxide derivatives are explored for antiviral and anticancer activities .

TADF-CO-SO2 (2-(4-(Diphenylamino)phenyl)-9H-thioxanthen-9-one-10,10-dioxide)

  • Structural Differences: Features a thioxanthenone core with a diphenylamino group instead of a carboxylic acid.
  • Photophysical Properties: Used as a thermally activated delayed fluorescence (TADF) emitter in organic light-emitting diodes (OLEDs).
  • Applications: OLED technology vs. 2-carboxyphenoxathiin-10,10-dioxide’s medicinal chemistry focus .

TXO-PhCz (2-Phenyl-4′-carbazole-9H-thioxanthen-9-one-10,10-dioxide)

  • Structural Differences : Incorporates a carbazole group and phenyl substituent, replacing the carboxylic acid.
  • Performance Metrics: TXO-PhCz exhibits green TADF emission with high purity (>99%) and a molecular formula of C31H19NO3S. Its carbazole moiety improves hole-transport properties, critical for OLED longevity. In contrast, 2-carboxyphenoxathiin-10,10-dioxide’s carboxylic acid may limit electroluminescence efficiency due to polar group-induced quenching .

3-Carboxylic Acid Thioxanthen-9-one-10,10-dioxide

  • Structural Differences: Shares the sulfonyl groups but replaces the phenoxathiin core with a thioxanthenone system.
  • Synthetic Utility: Used as a precursor for parallel synthesis of libraries targeting antiviral and anticancer agents. The 3-carboxy position allows regioselective modifications, while 2-carboxyphenoxathiin-10,10-dioxide’s substituent may hinder similar reactivity .

2-Acetylphenoxathiin-10,10-dioxide

  • Structural Differences : Substitutes the carboxylic acid with an acetyl group.
  • Reactivity : Bromination at the acetyl position yields 2-bromoacetyl derivatives, demonstrating higher electrophilicity than the carboxylic acid analogue. This makes it more suitable for nucleophilic substitution reactions in drug discovery .

Data Tables

Table 1: Structural and Functional Comparison

Compound Name Core Structure Key Substituents Primary Application Key Property/Activity
2-Carboxyphenoxathiin-10,10-dioxide Phenoxathiin 2-COOH, 10,10-SO2 Medicinal Chemistry Solubility, derivatization potential
CX157 Phenoxathiin 3-F, 7-CF3CH2O MAO-A Inhibition (MDD) Lipophilicity, CNS penetration
TADF-CO-SO2 Thioxanthenone Diphenylamino, 10,10-SO2 OLEDs PLQY = 89%
TXO-PhCz Thioxanthenone Phenyl, carbazole, 10,10-SO2 OLEDs Green TADF emitter, >99% purity
2-Acetylphenoxathiin-10,10-dioxide Phenoxathiin 2-COCH3, 10,10-SO2 Synthetic Intermediate Electrophilic reactivity

Table 2: Molecular Properties

Compound Name Molecular Formula CAS Number Melting Point (°C)
2-Carboxyphenoxathiin-10,10-dioxide C13H8O5S2 Not reported Not available
CX157 C14H8F4O3S Not reported Not available
TXO-PhCz C31H19NO3S 1623010-64-9 Not available
2-Acetylphenoxathiin-10,10-dioxide C13H10O4S2 Not reported 198–199

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.